Cas no 617714-46-2 (2-Butanone, 3-methyl-1-[1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: 2-Butanone, 3-methyl-1-[1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 617714-46-2
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 1629362
• Update Time: 2024-09-11

2-Butanone, 3-methyl-1-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-1-[1-(phenylmethyl)-4-piperidinyl]-

• Inchi： 1S/C17H25NO/c1-14(2)17(19)12-15-8-10-18(11-9-15)13-16-6-4-3-5-7-16/h3-7,14-15H,8-13H2,1-2H3
• InChI Key： LSZRTQXTADFFCQ-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC=CC=C2)CC1)C(=O)C(C)C

Computed Properties

• Exact Mass: 259.19375

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 357.5±15.0 °C(Predicted)
• PSA: 20.31
• pka: 8.52±0.10(Predicted)